Cas no 680-31-9 (Hexamethylphosphoramide)

• Product Name: Hexamethylphosphoramide
• CAS No: 680-31-9
• MF: C₆H₁₈N₃OP
• MW: 179.200381755829
• MDL: MFCD00008303
• CID: 39519
• PubChem ID: 12679
• Update Time: 2025-11-11

Hexamethylphosphoramide Chemical and Physical Properties

Names and Identifiers

• Hexamethylphosphorictriamide
• AURORA KA-1674
• HEXAMETAPOL
• HEXAMETHYLPHOSPHORIC ACID TRIAMIDE
• HEXAMETHYLPHOSPHOROTRIAMIDE
• HMPA
• N,N,N,N,N,N-Hexamethylphosphoric triamide
• PHOSPHORIC ACID TRIS(DIMETHYLAMIDE)
• TRIS(DIMETHYLAMINO)PHOSPHINE OXIDE
• Eastman Inhibitor HPT
• ENT 50,882
• examethyltriamidophosphate
• HEMPA
• hexamethyl
• Hexamethylphosphoramide (HMPA)
• [Bis(dimethylamino)phosphoryl]dimethylamine
• Hexamethyl phosphoryl triamide
• Hexamethylphosphoramide
• Hexamethylphosphoramide & Tri-o-cresylphosphate
• Hexamethylphosphorictriamide Solution
• Hexamethyltriamidophosphate
• ENT-50882
• HexaMethyl Phosphoryl TriaMide(HMpa )
• hexamethyl-phosphoric triamide
• HMPT
• HMPTA
• HPT
• N,N,N',N',N'',N''-hexamethyl-phosphoric triamide
• PO(NMe2)3 (hexamethylphosphorous triamide)
• Hexamethylphosphoric triamide
• Hexamethylphosphotriamide
• Phosphoric hexamethyltriamide
• Phosphoric triamide, hexamethyl-
• Phosphoric acid hexamethyltriamide
• Phosphoric tris(dimethylamide)
• Hexamethylorthophosphoric triamide
• Phosphoryl hexamethyltriamide
• N,N,N',N',N'',N''-hexamethylphosphoric
• N-Bis(dimethylamino)phosphoryl-N-methyl-methanamine
• Hexamethylphosphorsaeuretriamid
• hexamethyl phosphoric triamide
• hexamethylphosphoramide triamide
• hexamethylphophoric triamide
• Hexamethylphosphoramide, purum, >=98.0% (GC)
• CCRIS 332
• ((CH3)2N)3PO
• hexarnethylphosphoramide
• phosphoric triamide, N,N,N',N',N'',N''-hexamethyl-
• hexamethylpho-sphoramide
• C6H18N3OP
• STR04996
• HEXAMETHYLPHOSPHORAMIDE [HSDB]
• hexamethyl phosphorotriamide
• N,N,N',N',N'',N''-hexamethylphosphoric triamide
• SCHEMBL3277
• CAS-680-31-9
• Tox21_201837
• NCGC00164320-01
• D78004
• phoric triamide, hexamethyl-
• 630-31-9
• NS00022666
• EN300-17081
• hexamethylphosphoric-triamide
• Tox21_302785
• hex amethylphosphoramide
• NSC 113131
• WLN: 1N1&PO&N1&1&N1&1
• NCGC00164320-02
• ENT 50882
• NSC-7967
• CS-0017155
• 680-31-9
• CHEMBL3187047
• C19250
• phosphoric-tris-(dimethylamide)
• Hexamethyl phosphoramide
• Hexamethylfosforamid
• H0095
• N,N,N',N',N',N'-Hexamethylphosphorotriamide
• AKOS000120202
• N-[bis(dimethylamino)phosphoryl]-N-methyl-methanamine
• BP-21334
• Tris(dimethylamino)phosphorus oxide
• hexamethyl phosphoric acid triamide
• HEXAMETHYLPHOSPHORAMIDE [IARC]
• ethyl pentafluorophenylglycinate
• N,N,N,N,N, N-Hexamethylphosphoric triamide
• Hexamethylphosphamide
• NSC113131
• Hexamethylphosphoramid
• hexamethylphos-phoramide
• AMY19097
• HSDB 2031
• NSC 7967
• N,N,N,N,N-Hexamethylphosphoric triamide
• J-521457
• FT-0627025
• Tris-(dimethylamid) kyseliny fosforecne [Czech]
• Q416086
• hexamethyl phosphorictriamide
• hexamethyiphosphoramide
• Tris(dimethylamino)oxophosphorane
• NCGC00259386-01
• CHEBI:24565
• Tris-(dimethylamid) kyseliny fosforecne
• N-[bis(dimethylamino)phosphoryl]-N-methylmethanamine
• DTXCID60694
• A835982
• hexamethyl-phosphoramide
• NSC7967
• Hexamethylphosphoramide, 99%
• HMPA [MI]
• F1908-0085
• hexamethyl-phosphoric acid triamide
• EINECS 211-653-8
• Hexamethylfosforamid [Czech]
• NSC-113131
• NCGC00256318-01
• Hexamethylphosphoramide, absolute, over molecular sieve (H2O <=0.01%), >=98.0% (GC)
• UNII-M42TU5843Z
• MFCD00008303
• hexamethylphosphoric cid triamide
• DTXSID6020694
• AI3-50882
• Hexmethylphosphoramide
• InChI=1/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H
• Tri(dimethylamino)phosphineoxide
• Hexamethylphosphor-amide
• M42TU5843Z
• N,N,N',N',N'',N''-Hexamethylphosphorotriamide
• Hexamethylphosphoramide,98.5%
• DB-231469
• DB-009751
• DS-002650
• HY-Y1155
• Phosphoric trisdimethylamide
• STL268870
• N,N,N,N,N,NHexamethylphosphoric triamide
• Tris-(dimethylamid) kyseliny fosforecne (Czech)
• HEXAMETHYLPHOSPHORAMIDE (IARC)
• FH04180
• Hexamethyl phosphoramide (ACGIH)
• Phosphoric triamide, hexamethyl
• Hexamethylfosforamid (Czech)
• 211-653-8
• Tris(dimethylamid) kyseliny fosforecne
• Triamide, Hexamethylphosphoric
• N,N',N''-HEXAMETHYLPHOSPHORAMIDE

• MDL： MFCD00008303
• Inchi： 1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3
• InChI Key： GNOIPBMMFNIUFM-UHFFFAOYSA-N
• SMILES： P(N(C)C)(N(C)C)(N(C)C)=O
• BRN： 1099903

Computed Properties

• Exact Mass: 179.11900
• Monoisotopic Mass: 179.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 26.8

Experimental Properties

• Color/Form: Colorless, transparent and easy to flow liquid with slight ammonia smell.
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: 7 °C (lit.)
• Boiling Point: 230-232 °C/740 mmHg(lit.)
• Flash Point: Fahrenheit: 291.2 ° f < br / > Celsius: 144 ° C < br / >
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: Miscible
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 36.60000
• LogP: 0.77930
• Merck: 4725
• Vapor Pressure: 0.07 mmHg ( 25 °C)
• Freezing Point: 7℃
• Solubility: It is miscible with water, ethanol, ether, benzene and other organic solvents, but insoluble in saturated alkanes. It can be extracted from aqueous solution by chlorinated alkanes to form complexes, which are easy to absorb moisture.

Hexamethylphosphoramide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H340,H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 45-46
• Safety Instruction： S53-S45
• FLUKA BRAND F CODES：8
• RTECS：TD0875000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 2650, 3360 orally (Gaines)
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R45; R46
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoramides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Hexamethylphosphoramide

Hexamethylphosphoramide (CAS No. 680-31-9): A Versatile Compound in Modern Chemical Research

Hexamethylphosphoramide, with the chemical formula (CH₃)₆P(O)NH, is a significant compound in the field of organic and inorganic chemistry, widely recognized for its unique properties and diverse applications. Its CAS number, CAS No. 680-31-9, serves as a unique identifier in scientific literature and industrial processes. This compound has garnered considerable attention due to its role as a solvent, reagent, and intermediate in various chemical syntheses.

The molecular structure of Hexamethylphosphoramide consists of a phosphorus atom bonded to six methyl groups and an oxygen atom, with a nitrogen-hydrogen bond extending from the oxygen. This arrangement imparts exceptional stability and solvency properties, making it an ideal choice for dissolving a wide range of organic and inorganic compounds. The compound's high boiling point and low vapor pressure further enhance its utility as a solvent in high-temperature reactions.

In recent years, Hexamethylphosphoramide has found applications in pharmaceutical research, particularly in the synthesis of complex molecules. Its ability to stabilize reactive intermediates and facilitate nucleophilic substitutions has made it invaluable in drug development. For instance, studies have shown its effectiveness in the preparation of heterocyclic compounds, which are prevalent in many pharmaceuticals.

Moreover, the compound's role in catalysis has been extensively explored. Researchers have utilized Hexamethylphosphoramide as a ligand or co-catalyst in various reactions, including cross-coupling reactions that are pivotal in constructing carbon-carbon bonds. These reactions are fundamental in the synthesis of complex organic molecules, including those used in medicinal chemistry.

The use of CAS No. 680-31-9 products like Hexamethylphosphoramide has also expanded into materials science. Its properties make it suitable for stabilizing polymers and other materials that require high thermal stability. This application is particularly relevant in the development of advanced materials for electronics and aerospace industries.

In academic research, Hexamethylphosphoramide has been employed to study various chemical phenomena. Its unique interaction with other molecules has provided insights into reaction mechanisms and molecular dynamics. For example, spectroscopic studies using this compound have helped researchers understand the behavior of nitrogen-centered radicals, which are crucial intermediates in many chemical processes.

The environmental impact of using Hexamethylphosphoramide has also been a subject of interest. While it is not classified as a hazardous substance, its persistence in the environment raises concerns about its long-term effects. Recent studies have focused on developing greener alternatives or methods to minimize its environmental footprint while maintaining its efficacy.

In conclusion, Hexamethylphosphoramide, identified by its CAS number CAS No. 680-31-9, remains a cornerstone in modern chemical research due to its versatility and utility across multiple fields. From pharmaceuticals to materials science, its applications are vast and continually evolving with advancements in chemical synthesis and catalysis.